Cas no 863971-17-9 (MC-Val-Cit-PAB-MMAF)

• Product Name: MC-Val-Cit-PAB-MMAF
• CAS No: 863971-17-9
• MF: C₆₈H₁₀₃N₁₁O₁₆
• MW: 1330.60953831673
• MDL: MFCD28398145
• CID: 2163474
• PubChem ID: 56597792
• Update Time: 2025-06-15

MC-Val-Cit-PAB-MMAF Chemical and Physical Properties

Names and Identifiers

• Val-cit-pab-mmaf
• MC-VC-PAB-MMAF
• MC-Val-Cit-PAB-MMAF
• 2-[[3-[1-[4-[[2-[[2-[[4-[[5-(Carbamoylamino)-2-[[2-[6-(2,5-dioxopyrrol-1-yl)hexanoylamino]-3-methylb
• N-[[[4-[[N-[6-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]-L-valyl-N5-(aminocarbonyl)-L-ornithyl]amino]phenyl]methoxy]carbonyl]-N-methyl-L-valyl-L-valyl-(3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoyl-(αR,βR,2S)-β-methoxy-α-methyl-2-pyrrolidinepropanoyl-L-phenylalanine (ACI)
• 35: PN: WO2007140371 PAGE: 273 claimed protein
• Maleimidocaproyl-valine-citrulline-p-aminobenzyloxycarbonyl monomethylauristatin F
• VcMMAF
• SCHEMBL9892488
• BP-27843
• DA-55291
• G14466
• 863971-17-9
• MS-32118
• CS-0064265
• AKOS032946607
• EX-A3359
• HY-112786

• MDL： MFCD28398145
• Inchi： 1S/C68H103N11O16/c1-14-43(8)59(51(93-12)38-55(83)78-36-22-26-50(78)60(94-13)44(9)61(84)73-49(66(89)90)37-45-23-17-15-18-24-45)76(10)65(88)57(41(4)5)75-64(87)58(42(6)7)77(11)68(92)95-39-46-28-30-47(31-29-46)71-62(85)48(25-21-34-70-67(69)91)72-63(86)56(40(2)3)74-52(80)27-19-16-20-35-79-53(81)32-33-54(79)82/h15,17-18,23-24,28-33,40-44,48-51,56-60H,14,16,19-22,25-27,34-39H2,1-13H3,(H,71,85)(H,72,86)(H,73,84)(H,74,80)(H,75,87)(H,89,90)(H3,69,70,91)
• InChI Key： BDITVJHHJUTHBB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(NC(C(=O)O)CC1C=CC=CC=1)=O)C)C1CCCN1C(CC(C(C(C)CC)N(C)C(C(C(C)C)NC(C(C(C)C)N(C(=O)OCC1C=CC(=CC=1)NC(C(CCCNC(N)=O)NC(C(C(C)C)NC(CCCCCN1C(C=CC1=O)=O)=O)=O)=O)C)=O)=O)OC)=O

Computed Properties

• Exact Mass: 1329.75842624g/mol
• Monoisotopic Mass: 1329.75842624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 95
• Rotatable Bond Count: 40
• Complexity: 2590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 364
• XLogP3: 5.2

MC-Val-Cit-PAB-MMAF Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：(BD766913)

Additional information on MC-Val-Cit-PAB-MMAF

Professional Introduction to MC-Val-Cit-PAB-MMAF (CAS No. 863971-17-9)

MC-Val-Cit-PAB-MMAF is a highly specialized synthetic peptide that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, identified by its CAS number 863971-17-9, represents a cutting-edge molecule designed for precise biological interactions. The name itself is a concatenation of its constituent amino acids and functional groups, each playing a critical role in its mechanism of action.

The peptide's structure is meticulously crafted to ensure high specificity and efficacy in biological assays. The sequence MC-Val-Cit-PAB-MMAF incorporates a series of amino acids that are known for their ability to modulate various cellular processes. Among these, the presence of Valine, Citrulline, and Methionine is particularly noteworthy, as these residues contribute to the compound's stability and reactivity.

In recent years, MC-Val-Cit-PAB-MMAF has been extensively studied for its potential applications in drug discovery and therapeutic interventions. One of the most promising areas of research involves its use as an inhibitor in targeted therapies. The compound's ability to selectively interact with specific biological targets has made it a valuable tool in the development of novel treatments for various diseases.

Recent studies have highlighted the compound's role in modulating enzyme activity and protein-protein interactions. For instance, researchers have observed that MC-Val-Cit-PAB-MMAF can significantly inhibit the activity of certain kinases, which are enzymes involved in cell signaling pathways. This inhibition has been linked to reduced tumor growth in preclinical models, suggesting potential therapeutic benefits in oncology.

The synthetic process behind MC-Val-Cit-PAB-MMAF is equally sophisticated. The peptide is synthesized using advanced solid-phase peptide synthesis (SPPS) techniques, which ensure high purity and yield. The incorporation of the MMAF moiety at the C-terminal end enhances the compound's solubility and bioavailability, making it more suitable for in vivo applications.

From a biochemical perspective, MC-Val-Cit-PAB-MMAF exhibits unique properties that make it stand out among other synthetic peptides. Its amino acid sequence allows it to adopt specific conformations that are essential for its biological activity. These conformations are stabilized by hydrogen bonding networks and hydrophobic interactions, which contribute to the compound's overall stability.

The compound's potential extends beyond basic research applications. In drug development, MC-Val-Cit-PAB-MMAF serves as a scaffold for designing more complex molecules with enhanced pharmacological properties. By modifying specific residues within its sequence, researchers can fine-tune its activity to target different disease pathways.

In conclusion, MC-Val-Cit-PAB-MMAF (CAS No. 863971-17-9) is a remarkable peptide with diverse applications in biochemical research and pharmaceutical development. Its unique structure and biological properties make it a valuable tool for investigating cellular processes and developing novel therapeutics. As research continues to uncover new insights into its mechanisms of action, the potential uses for this compound are likely to expand even further.